Cas no 887266-89-9 (1-(dibromomethyl)-2,3,4,5,6-pentafluorobenzene)

• Product Name: 1-(dibromomethyl)-2,3,4,5,6-pentafluorobenzene
• CAS No: 887266-89-9
• MF: C₇HBr₂F₅
• MW: 339.882858037949
• MDL: MFCD07368710
• CID: 1934331
• PubChem ID: 2783332
• Update Time: 2025-06-11

1-(dibromomethyl)-2,3,4,5,6-pentafluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-(Dibromomethyl)-2,3,4,5,6-pentafluorobenzene
• Dibromomethylpentafluorobenzene
• AC1MD4AK
• CTK7B7814
• MolPort-001-772-685
• AG-B-20456
• PC10599
• AKOS016015601
• 887266-89-9
• DTXSID70382587
• (Dibromomethyl)pentafluorobenzene
• 2,3,4,5,6-Pentafluorobenzyl dibromide
• MFCD07368710
• 1-(dibromomethyl)-2,3,4,5,6-pentafluorobenzene

• MDL： MFCD07368710
• Inchi： 1S/C7HBr2F5/c8-7(9)1-2(10)4(12)6(14)5(13)3(1)11/h7H
• InChI Key： SCGYCYOVWSMRBB-UHFFFAOYSA-N
• SMILES： BrC(C1C(=C(C(=C(C=1F)F)F)F)F)Br

Computed Properties

• Exact Mass: 339.83447Da
• Monoisotopic Mass: 337.83652Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-(dibromomethyl)-2,3,4,5,6-pentafluorobenzene

Recent Advances in the Study of 1-(Dibromomethyl)-2,3,4,5,6-pentafluorobenzene (CAS: 887266-89-9)

The compound 1-(dibromomethyl)-2,3,4,5,6-pentafluorobenzene (CAS: 887266-89-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pentafluorobenzene core and dibromomethyl functional group, has been the subject of several studies exploring its potential applications in medicinal chemistry, agrochemicals, and materials science. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its synthesis, reactivity, and biological activities.

Recent studies have focused on the synthetic pathways for 1-(dibromomethyl)-2,3,4,5,6-pentafluorobenzene, with particular emphasis on optimizing yield and purity. A 2023 publication in the Journal of Fluorine Chemistry detailed a novel, high-yield synthesis route that employs a bromination reaction of pentafluorotoluene under controlled conditions. This method not only improves the scalability of the synthesis but also reduces the formation of unwanted byproducts, making it more environmentally sustainable.

In terms of reactivity, researchers have investigated the compound's potential as a versatile building block for the construction of more complex fluorinated molecules. A study published in Organic Letters demonstrated that 1-(dibromomethyl)-2,3,4,5,6-pentafluorobenzene can undergo nucleophilic substitution reactions with a variety of nucleophiles, including amines and thiols, to yield diverse fluorinated derivatives. These derivatives have shown promise in the development of new pharmaceuticals and agrochemicals due to their enhanced stability and bioavailability.

The biological activity of 1-(dibromomethyl)-2,3,4,5,6-pentafluorobenzene and its derivatives has also been a focal point of recent research. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that certain fluorinated analogs derived from this compound exhibit potent inhibitory effects against specific enzymes involved in inflammatory pathways. These findings suggest potential applications in the treatment of chronic inflammatory diseases, although further in vivo studies are required to validate these effects.

Additionally, the compound's unique electronic properties have attracted interest in materials science. Researchers have explored its use as a precursor for the synthesis of fluorinated polymers with applications in electronics and coatings. A recent article in Advanced Materials highlighted the compound's role in the development of high-performance, thermally stable polymers that could be used in next-generation electronic devices.

In conclusion, 1-(dibromomethyl)-2,3,4,5,6-pentafluorobenzene (CAS: 887266-89-9) represents a highly versatile and valuable compound in the fields of chemical biology and pharmaceutical research. Its synthetic accessibility, reactivity, and diverse biological and material applications make it a promising candidate for further investigation. Future research should focus on expanding its utility in drug discovery, agrochemical development, and advanced materials, while also addressing any potential environmental and safety concerns associated with its use.